2-(3-(Bromomethyl)-5-methylphenyl)acetic acid

• Molecular Formula: C10H11BrO2
• Molecular Weight: 243.10 g/mol
• IUPAC Name: 2-[3-(bromomethyl)-5-methylphenyl]acetic acid
• InChI: InChI=1S/C10H11BrO2/c1-7-2-8(5-10(12)13)4-9(3-7)6-11/h2-4H,5-6H2,1H3,(H,12,13)
• InChI Key: OGCZOGOPQXFHFQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)CBr)CC(=O)O

Description

2-(3-(Bromomethyl)-5-methylphenyl)acetic acid is a useful research compound. Its molecular formula is C10H11BrO2 and its molecular weight is 243.10 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

NBS (3.12 g) was added portionwise over 1 hour to a solution of 2-(3,5-dimethylphenyl)acetic acid (3.6 g) and AIBN (0.015 g) in ethyl acetate (100 mL) at 50° C. under nitrogen. More AIBN (0.015 g) was added and the mixture was heated to reflux for 3 hours. The reaction mixture was washed with 10% aqueous sodium chloride solution (2×200 mL), dried over magnesium sulphate, filtered and evaporated. The crude material was purified by flash silica chromatography using 20% ethyl acetate in isohexane containing 1% acetic acid as solvent. Fractions containing the product were evaporated to dryness to afford a solid which was triturated with cyclohexane (10 mL) to yield the subtitled compound as a white solid. Yield 2.10 g.